8-(Aminomethyl)-2-naphthoic acid
Cat. No. B8476633
M. Wt: 201.22 g/mol
InChI Key: XKALVRVBMAMANT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05879657
Procedure details
A solution of 8-aminomethyl-2-naphthoic acid (0.50 g, 0.00025 mol) and triethylamine (0.038 mL, 0.028 g, 0.000275 mol) in aqueous tetrahydrofuran (50%, 5 mL) was added, portionwise as a solid, 2-(tert-butoxycarbonyloxyimino)-2-phenylacetonitrile (0.068 g, 0.000275 mol). All was stirred at ambient temperature over 5 hours. The solution was concentrated to half volume and extracted with diethylether. The aqueous layer was then acidified to a pH of 1.0 using hydrochloric acid (1N) and then extracted with ethyl acetate. The combined organic layers were dried over anhydrous magnesium sulfate and evaporated to dryness under reduced pressure to give the title compound, N-(BOC)-8-aminomethyl-2-naphthoic acid (0.050 g, 0.00017 mol) as a white solid. mp=190°-191° C.; 1H NMR (DMSO) d 13.1 (bs, 1H), 8.8 (s, 1H), 8.0 (q, 2H, J=7.9 Hz), 7.9 (d, 1H, J=8.1 Hz), 7.6 (t, 1H, J=7.5 Hz), 7.65-7.55 (m, 2H), 4.6 (d, 2H, J=5.5 Hz), 1.4 (s, 9H).
Quantity
0.068 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[CH:11]=[C:10]([C:13]([OH:15])=[O:14])[CH:9]=[CH:8]2.C(N(CC)CC)C.[C:23]([O:27][C:28](ON=C(C1C=CC=CC=1)C#N)=[O:29])([CH3:26])([CH3:25])[CH3:24]>O1CCCC1>[C:28]([NH:1][CH2:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[CH:11]=[C:10]([C:13]([OH:15])=[O:14])[CH:9]=[CH:8]2)([O:27][C:23]([CH3:26])([CH3:25])[CH3:24])=[O:29]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.5 g
|
|
Type
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reactant
|
|
Smiles
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NCC=1C=CC=C2C=CC(=CC12)C(=O)O
|
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Name
|
|
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Quantity
|
0.038 mL
|
|
Type
|
reactant
|
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Smiles
|
C(C)N(CC)CC
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|
Name
|
|
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Quantity
|
0.068 g
|
|
Type
|
reactant
|
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Smiles
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C(C)(C)(C)OC(=O)ON=C(C#N)C1=CC=CC=C1
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Name
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|
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Quantity
|
5 mL
|
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
All was stirred at ambient temperature over 5 hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
|
Type
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CONCENTRATION
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|
Details
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The solution was concentrated to half volume
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with diethylether
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
The combined organic layers were dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated to dryness under reduced pressure
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
|
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Name
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Type
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product
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Smiles
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C(=O)(OC(C)(C)C)NCC=1C=CC=C2C=CC(=CC12)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.00017 mol | |
| AMOUNT: MASS | 0.05 g | |
| YIELD: CALCULATEDPERCENTYIELD | 68% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
